1-[(3-Chlorophenyl)methyl]-2-methylbenzimidazole

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-2-methylbenzimidazole
• InChI: InChI=1S/C15H13ClN2/c1-11-17-14-7-2-3-8-15(14)18(11)10-12-5-4-6-13(16)9-12/h2-9H,10H2,1H3
• InChI Key: DPFQVPLZYWLFSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC3=CC(=CC=C3)Cl
• Molecular Formula: C15H13ClN2
• Molecular Weight: 256.73 g/mol
• CAS No.: 871562-41-3

Description

1-[(3-Chlorophenyl)methyl]-2-methylbenzimidazole is a useful research compound. Its molecular formula is C15H13ClN2 and its molecular weight is 256.73. The purity is usually 95%.
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Scientific Research Applications

Agricultural Fungicide Formulations

Carbendazim and tebuconazole, chemically related to benzimidazole compounds, have been used in agriculture for controlling fungal diseases. Nanoparticles such as solid lipid nanoparticles and polymeric nanocapsules have been developed as carrier systems for these fungicides. These systems offer advantages like altered release profiles, reduced environmental toxicity, and enhanced efficiency in targeting the site of action, which are critical for improving agricultural productivity and sustainability (Campos et al., 2015).

Materials Science: Ferroelectricity and Antiferroelectricity

Benzimidazoles have demonstrated remarkable properties in materials science, including above-room-temperature ferroelectricity and antiferroelectricity. These properties are essential for developing lead- and rare-metal-free ferroelectric devices, which have applications in memory storage, sensors, and actuators. The study highlights the potential of benzimidazole derivatives in pioneering advanced materials for electronic devices (Horiuchi et al., 2012).

Fuel Cell Electrolytes

Imidazole and 1-methyl imidazole, when used as additives in polybenzimidazole membranes doped with phosphoric acid, show significant improvements in the conductivity and performance of fuel cells operating at high temperatures. This research is pivotal for the development of more efficient and durable fuel cells, contributing to advancements in renewable energy technologies (Schechter & Savinell, 2002).

Corrosion Inhibition

Theoretical studies on benzimidazole and its derivatives, including 2-methylbenzimidazole, have shown their potential as corrosion inhibitors. These compounds can protect metals from corrosion in acidic environments, which is crucial for extending the lifespan of infrastructure and machinery in various industrial sectors (Obot & Obi-Egbedi, 2010).

Antimicrobial Activities

Benzimidazole derivatives have been synthesized and evaluated for their antimicrobial properties. Studies indicate that these compounds exhibit significant activity against various bacteria and fungi, making them promising candidates for developing new antimicrobial agents. This research contributes to the ongoing search for effective treatments for infectious diseases, addressing the global challenge of antibiotic resistance (Pernak, Arndt, & Brycki, 1997).